2-chloro-6-hydroxy-3-(4-methylphenyl)-1H-pyridin-4-one

• IUPAC Name: 2-chloro-6-hydroxy-3-(4-methylphenyl)-1H-pyridin-4-one
• InChI: InChI=1S/C12H10ClNO2/c1-7-2-4-8(5-3-7)11-9(15)6-10(16)14-12(11)13/h2-6H,1H3,(H2,14,15,16)
• InChI Key: FLKFEPYLFAREQD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=C(NC(=CC2=O)O)Cl
• Molecular Formula: C12H10ClNO2
• Molecular Weight: 235.66 g/mol

Description

The compound with the identifier “2-chloro-6-hydroxy-3-(4-methylphenyl)-1H-pyridin-4-one” is a chemical substance that has garnered interest in various fields of scientific research. This compound is known for its unique chemical structure and properties, which make it valuable in multiple applications, including chemistry, biology, medicine, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of the compound “2-chloro-6-hydroxy-3-(4-methylphenyl)-1H-pyridin-4-one” involves several steps, each requiring specific reaction conditions. The synthetic routes typically include the use of various reagents and catalysts to achieve the desired chemical transformations. The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to ensure the successful synthesis of the compound.

Industrial Production Methods: In industrial settings, the production of “this compound” is scaled up to meet the demand for its various applications. The industrial production methods often involve the use of large-scale reactors and continuous flow processes to optimize the yield and purity of the compound. The choice of raw materials and the efficiency of the production process are critical factors in the industrial synthesis of this compound.

Chemical Reactions Analysis

Types of Reactions: The compound “2-chloro-6-hydroxy-3-(4-methylphenyl)-1H-pyridin-4-one” undergoes several types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the chemical structure of the compound and enhancing its properties for specific applications.

Common Reagents and Conditions: Common reagents used in the reactions involving “this compound” include oxidizing agents, reducing agents, and various nucleophiles and electrophiles. The reaction conditions, such as temperature, solvent, and pH, are optimized to achieve the desired chemical transformations.

Major Products: The major products formed from the reactions of “this compound” depend on the specific reagents and conditions used. These products often have enhanced properties or functionalities that make them suitable for various applications in scientific research and industry.

Scientific Research Applications

The compound “2-chloro-6-hydroxy-3-(4-methylphenyl)-1H-pyridin-4-one” has a wide range of scientific research applications. In chemistry, it is used as a reagent or intermediate in the synthesis of other compounds. In biology, it is studied for its potential effects on biological systems and its interactions with biomolecules. In medicine, “this compound” is investigated for its potential therapeutic properties and its role in drug development. In industry, the compound is used in the production of various materials and chemicals.

Mechanism of Action

The mechanism of action of “2-chloro-6-hydroxy-3-(4-methylphenyl)-1H-pyridin-4-one” involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets and modulating their activity. The molecular pathways involved in the action of “this compound” are complex and depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds: Several compounds are structurally similar to “2-chloro-6-hydroxy-3-(4-methylphenyl)-1H-pyridin-4-one” and share some of its properties. These similar compounds include those with analogous chemical structures and functionalities.

Uniqueness: What sets “this compound” apart from similar compounds is its unique combination of properties and its versatility in various applications. The specific chemical structure of “this compound” allows it to interact with a wide range of molecular targets and participate in diverse chemical reactions, making it a valuable compound in scientific research and industry.

Conclusion

The compound “this compound” is a versatile and valuable chemical substance with a wide range of applications in scientific research and industry. Its unique properties and ability to undergo various chemical reactions make it an important compound for further study and development.